Cas no 128507-23-3 (Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-)

Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-, is a fluorinated aromatic nitrile compound characterized by its high degree of halogenation. The presence of multiple fluorine atoms and a trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, and advanced materials. Its strong inductive effects contribute to improved stability and reactivity in nucleophilic substitution reactions. The compound’s unique structure also lends itself to applications in liquid crystals and specialty polymers, where fluorine substitution is critical for thermal and chemical resistance. Its purity and well-defined reactivity profile ensure consistent performance in demanding synthetic processes.
Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- structure
128507-23-3 structure
Product Name:Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-
CAS No:128507-23-3
MF:C8F7N
MW:243.081126213074
MDL:MFCD29067313
CID:3703376
PubChem ID:85608050
Update Time:2025-06-09

Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-
    • 2,3,4,6-Tetrafluoro-5-(trifluoromethyl)benzonitrile, 97%
    • NRAGYCWLQMGHRF-UHFFFAOYSA-N
    • 2,3,4,6-Tetrafluoro-5-(trifluoromethyl)benzonitrile
    • MFCD29067313
    • 128507-23-3
    • MDL: MFCD29067313
    • Inchi: 1S/C8F7N/c9-4-2(1-16)5(10)7(12)6(11)3(4)8(13,14)15
    • InChI Key: NRAGYCWLQMGHRF-UHFFFAOYSA-N
    • SMILES: C(#N)C1=C(F)C(C(F)(F)F)=C(F)C(F)=C1F

Computed Properties

  • Exact Mass: 242.99189614Da
  • Monoisotopic Mass: 242.99189614Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8Ų

Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB400145-1 g
2,3,4,6-Tetrafluoro-5-(trifluoromethyl)benzonitrile, 97%; .
128507-23-3 97%
1g
€799.00 2023-03-02
abcr
AB400145-1g
2,3,4,6-Tetrafluoro-5-(trifluoromethyl)benzonitrile, 97%; .
128507-23-3 97%
1g
€799.00 2024-07-23

Additional information on Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)-

Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- (CAS No. 128507-23-3): A Comprehensive Overview

Benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- (CAS No. 128507-23-3) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique properties and potential applications. This compound is characterized by its high degree of fluorination, which imparts exceptional chemical stability and low reactivity. These attributes make it a valuable building block in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- consists of a benzene ring substituted with four fluorine atoms at positions 2, 3, 4, and 6, and a trifluoromethyl group at position 5. The presence of these fluorine atoms significantly alters the electronic properties of the molecule, leading to enhanced hydrophobicity and lipophilicity. These properties are crucial in the design of drugs that require high bioavailability and specific targeting capabilities.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their potential in various applications. For instance, benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- has been explored for its use in the development of novel pharmaceuticals. Research has shown that fluorinated compounds can improve the metabolic stability and pharmacokinetic profiles of drugs, making them more effective and longer-lasting in the body. This is particularly important in the treatment of chronic diseases where sustained drug delivery is essential.

One notable application of benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- is in the field of cancer research. Studies have demonstrated that fluorinated compounds can enhance the efficacy of anticancer drugs by improving their solubility and cellular uptake. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- showed promising results in inhibiting tumor growth in vitro and in vivo. The enhanced lipophilicity of these compounds allows them to penetrate cell membranes more effectively, thereby increasing their therapeutic potential.

Beyond pharmaceutical applications, benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- has also found use in materials science. Its high chemical stability and low reactivity make it an ideal candidate for the synthesis of advanced polymers and coatings. These materials exhibit excellent resistance to environmental factors such as UV radiation and chemical degradation, making them suitable for use in various industrial settings. For instance, they can be used to create protective coatings for electronic devices or as components in high-performance adhesives.

The synthesis of benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the fluorination of a substituted benzene ring followed by the introduction of the nitrile and trifluoromethyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In conclusion, benzonitrile, 2,3,4,6-tetrafluoro-5-(trifluoromethyl)- (CAS No. 128507-23-3) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various fields of science and technology.

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